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UM171

Name: UM171
Brand: Smolecule
SKU: S546325
Rating: 4 (5 reviews)

Catalog No.

S546325

CAS No.

1448724-09-1

M.F

C25H27N9

M. Wt

453.55

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others
4. reference

General Information

CAS Number

1448724-09-1

Product Name

UM171

IUPAC Name

4-N-[2-benzyl-7-(2-methyltetrazol-5-yl)-9H-pyrimido[4,5-b]indol-4-yl]cyclohexane-1,4-diamine

Molecular Formula

C25H27N9

Molecular Weight

453.55

InChI

InChI=1S/C25H27N9/c1-34-32-23(31-33-34)16-7-12-19-20(14-16)28-25-22(19)24(27-18-10-8-17(26)9-11-18)29-21(30-25)13-15-5-3-2-4-6-15/h2-7,12,14,17-18H,8-11,13,26H2,1H3,(H2,27,28,29,30)

InChI Key

AZXXGVPWWKWGAE-IYARVYRRSA-N

SMILES

CN1N=C(N=N1)C2=CC3=C(C=C2)C4=C(N3)N=C(N=C4NC5CCC(CC5)N)CC6=CC=CC=C6

Solubility

Soluble in DMSO

Synonyms

UM-171; UM 171; UM171

Description

The exact mass of the compound UM171 is 453.2389 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

4.5

Exact Mass

453.2389

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-01-09

Reference

Dumont-Lagacé, Maude, Albert Feghaly, Marie-Christine Meunier, Marcie Finney, Wouter Van't Hof, Emeline Masson Frenet, Guy Sauvageau, and Sandra Cohen. "UM171 Expansion of Cord Blood Improves Donor Availability and HLA Matching For All Patients, Including Minorities." Transplantation and Cellular Therapy (2022).

Chagraoui, Jalila, Simon Girard, Jean-Francois Spinella, Laura Simon, Eric Bonneil, Nadine Mayotte, Tara MacRae et al. "UM171 preserves epigenetic marks that are reduced in ex vivo culture of human HSCs via potentiation of the CLR3-KBTBD4 complex." Cell Stem Cell 28, no. 1 (2021): 48-62.

Chagraoui, Jalila, Bernhard Lehnertz, Simon Girard, Jean Francois Spinella, Iman Fares, Elisa Tomellini, Nadine Mayotte et al. "UM171 induces a homeostatic inflammatory-detoxification response supporting human HSC self-renewal." PLoS One 14, no. 11 (2019): e0224900.

Ngom, Mor, Suzan Imren, Tobias Maetzig, Jennifer E. Adair, David JHF Knapp, Jalila Chagraoui, Iman Fares et al. "UM171 enhances lentiviral gene transfer and recovery of primitive human hematopoietic cells." Molecular Therapy-Methods & Clinical Development 10 (2018): 156-164.

Mesquitta, Walatta-Tseyon, Matthew Wandsnider, HyunJun Kang, James Thomson, Oleg Moskvin, Kran Suknuntha, and Igor I. Slukvin. "UM171 expands distinct types of myeloid and NK progenitors from human pluripotent stem cells." Scientific reports 9, no. 1 (2019): 1-13.

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